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Compound of Interest

Compound Name: Prolixin

Cat. No.: B195928

For researchers, scientists, and drug development professionals, ensuring safe handling of
active pharmaceutical ingredients like Prolixin (fluphenazine) is paramount. This document
provides immediate, essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal plans to minimize risk and ensure a safe laboratory
environment.

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the first line of defense against exposure. The following
table summarizes the recommended equipment when handling Prolixin in a laboratory setting.
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Body Part Recommended Protection Specifications

Tightly fitting with side-shields,
Eyes/Face Safety Goggles conforming to EN 166 (EU) or
NIOSH (US).[1]

Impervious material. Must be
inspected prior to use. Follow
EU Directive 89/686/EEC and
the standard EN 374.[1]

Hands Protective Gloves

Impervious and, where
Skin/Body Protective Clothing applicable, fire/flame resistant
clothing.[1][2]

NIOSH-approved N100 or
CEN-approved FFP3
particulate respirators are

) ) recommended as a backup to

Respiratory Respirator ) )

engineering controls.[1] A full-
face supplied air respirator
should be used if it is the sole

means of protection.[1]

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the
compound and the safety of personnel.

Handling:

Work in a well-ventilated area, preferably within a laboratory fume hood or other local
exhaust ventilation system.[1]

Avoid contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Wash hands thoroughly after handling.[3]
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» Do not eat, drink, or smoke in areas where Prolixin is handled.[2]
Storage:
o Keep containers tightly closed in a dry and well-ventilated place.[1]

o Store at recommended temperatures, which may include refrigeration or freezing for pure
forms and solutions.[2]

o Protect from light.[3]

Emergency Procedures: Spills and Accidental
EXxposure

A clear and practiced emergency plan is essential for mitigating the effects of accidental spills
or exposure.

Accidental Release (Spill) Workflow

The following diagram outlines the procedural steps for managing a Prolixin spill in a
laboratory setting.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b195928?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-B1904/Fluphenazine-decanoate-SDS-MedChemExpress.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=9610
https://file.medchemexpress.com/batch_PDF/HY-B1904/Fluphenazine-decanoate-SDS-MedChemExpress.pdf
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Fluphenazine_HCl_Inj_USP_FK-Feb_2024_v4-SDS.pdf
https://www.benchchem.com/product/b195928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Prolixin Spill Response Workflow

Evacuate Immediate Area
Keep Unnecessary Personnel Away

Don Appropriate PPE
(Gloves, Goggles, Respirator, Protective Clothing)

Ensure Adequate Ventilation

Contain the Spill
(Use inert absorbent material like sand or diatomite)

Clean Up Spill
(Sweep or vacuum up, avoid generating dust)

Decontaminate the Area
(Wash spill site with alcohol or detergent solution)

Dispose of Waste
(Collect in a suitable, sealed container for disposal)

Report the Incident
(Follow institutional protocols)

Click to download full resolution via product page

Prolixin Spill Response Workflow
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First Aid Measures for Accidental Exposure

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide respiratory support. Seek

medical attention if symptoms persist.[1]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Disposal Plan

Proper disposal of Prolixin and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

¢ Unused Medication: Do not flush down the toilet or pour into a drain unless specifically

instructed to do so.[4][5] Unused or expired medication should ideally be disposed of through

a drug take-back program.[6]

» Alternative Disposal: If a take-back program is not available, mix the medication with an

undesirable substance such as used coffee grounds or cat litter, place it in a sealed plastic

bag, and dispose of it in the household trash.[6][7]

o Contaminated Materials: All materials used to clean up spills (absorbents, PPE, etc.) should

be collected in a suitable, sealed container and disposed of as chemical waste in an

approved facility, following local regulations.[1][8]

o Sharps: Needles and syringes should be disposed of in a designated sharps container.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Prolixin (Fluphenazine)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195928#personal-protective-equipment-for-handling-
prolixin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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